Cas no 68702-59-0 (Benzenamine, N-methylene-4-nitro-, N-oxide)

Benzenamine, N-methylene-4-nitro-, N-oxide structure
68702-59-0 structure
Product Name:Benzenamine, N-methylene-4-nitro-, N-oxide
CAS No:68702-59-0
MF:C7H6N2O3
MW:166.13414144516
CID:1729946
Update Time:2024-11-27

Benzenamine, N-methylene-4-nitro-, N-oxide Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-methylene-4-nitro-, N-oxide
    • Benzenamine, N-methylene-4-nitro-, N-oxide (9CI)
    • Inchi: 1S/C7H6N2O3/c1-8(10)6-2-4-7(5-3-6)9(11)12/h2-5H,1H2
    • InChI Key: XHECBFQGPVPQTK-UHFFFAOYSA-N
    • SMILES: C1([N+]([O-])=C)=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 166.03788

Experimental Properties

  • Density: 1.304±0.06 g/cm3(Predicted)
  • Boiling Point: 342.4±44.0 °C(Predicted)
  • PSA: 69.21
  • pka: -0.23±0.53(Predicted)
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